1-Nitro-2-(4-tertbutoxycarbonylaminophenyl)aminonaphthalene

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: tert-butyl N-[4-[(1-nitronaphthalen-2-yl)amino]phenyl]carbamate
• InChI: InChI=1S/C21H21N3O4/c1-21(2,3)28-20(25)23-16-11-9-15(10-12-16)22-18-13-8-14-6-4-5-7-17(14)19(18)24(26)27/h4-13,22H,1-3H3,(H,23,25)
• InChI Key: RPTKPUZYCSPYFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)NC2=C(C3=CC=CC=C3C=C2)[N+](=O)[O-]

Description

1-Nitro-2-(4-tertbutoxycarbonylaminophenyl)aminonaphthalene is a structurally complex naphthalene derivative featuring a nitro group at the 1-position and an amino group at the 2-position of the naphthalene core. The amino group is further substituted with a 4-tertbutoxycarbonylaminophenyl (Boc-protected aniline) moiety. This compound integrates a naphthalene backbone, a nitro group (electron-withdrawing), and a bulky tert-butoxycarbonyl (Boc) group, which serves as a protective group for amines. The Boc group may enhance solubility or stability while modulating steric and electronic interactions with biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound’s structure is distinguished by the combination of a nitro group and a Boc-protected aminophenyl substituent. Key structural analogs include:

Compound Name	Substituents	Key Functional Groups
1-Aminonaphthalene (10)	1-amino	Primary amine
1-Nitro naphthalene (11)	1-nitro	Nitro
4-Amino-1-naphthol (13)	1-hydroxyl, 4-amino	Hydroxyl, primary amine
Sulphonic acid-substituted (12)	Sulphonic acid (position unspecified)	Sulphonic acid
Target Compound	1-nitro, 2-(4-tertbutoxycarbonylaminophenyl)amino	Nitro, Boc-protected secondary amine

The Boc group in the target compound introduces steric bulk and hydrophobicity compared to smaller, polar groups like hydroxyl (-OH) or sulphonic acid (-SO₃H). This may reduce binding affinity in some enzymatic contexts but improve pharmacokinetic properties like membrane permeability .

Physicochemical Properties and Environmental Behavior

Substituents significantly influence solubility, hydrophobicity, and environmental sorption:

• Sorption: Aminonaphthalenes with polar groups (e.g., -OH) exhibit lower soil sorption due to hydrogen bonding with soil matrices, while hydrophobic derivatives (e.g., Boc-protected) may adsorb more strongly to organic matter .

Compound Type	Key Substituent	Predicted Sorption Affinity
Hydroxyl-substituted	-OH	Low (high mobility in soil)
Sulphonic acid-substituted	-SO₃H	Moderate (ionic interactions)
Boc-protected	-O(C(CH₃)₃)CO-NH-	High (hydrophobic interactions)

These properties impact environmental persistence and bioavailability in drug delivery systems .

Preparation Methods

Nitration of 2-Acetamidonaphthalene

Protecting the amine group of 2-naphthylamine via acetylation prevents undesired side reactions during nitration. A procedure adapted from Organic Syntheses involves:

• Acetylation : 2-Naphthylamine is refluxed with acetic anhydride to yield 2-acetamidonaphthalene.
• Nitration : The acetylated derivative is treated with a nitrating mixture (e.g., nitric acid and sulfuric acid) at 0–5°C. The nitro group preferentially substitutes at the 1-position due to the acetamide group’s meta-directing effect.
• Hydrolysis : The acetyl group is removed using hydrochloric acid, yielding 1-nitro-2-aminonaphthalene.

Table 1: Nitration of 2-Acetamidonaphthalene

Step	Reagents/Conditions	Yield	Reference
Acetylation	Acetic anhydride, reflux	85%
Nitration	HNO₃, H₂SO₄, 0–5°C	70%
Hydrolysis	HCl, H₂O, reflux	90%

Synthesis of 4-tert-Butoxycarbonylaminophenylamine

The tert-butoxycarbonyl (Boc) group protects the aromatic amine during subsequent reactions.

Boc Protection of 4-Aminophenylamine

A method from Ambeed.com illustrates the protection of 2-aminophenylamine using Boc anhydride:

• Protection : 4-Aminophenylamine is treated with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base (e.g., triethylamine) in tetrahydrofuran (THF).
• Isolation : The product, 4-tert-butoxycarbonylaminophenylamine, is purified via silica gel chromatography.

Table 2: Boc Protection of 4-Aminophenylamine

Step	Reagents/Conditions	Yield	Reference
Boc Protection	Boc₂O, Et₃N, THF, 25°C	78%

Coupling Strategies for Diarylamine Formation

The final step involves coupling 1-nitro-2-aminonaphthalene with 4-tert-butoxycarbonylaminophenylamine.

Ullmann Coupling

A copper-catalyzed reaction forms the C–N bond between aryl halides and amines. For this synthesis:

• Substrate Preparation : 1-Nitro-2-bromonaphthalene is synthesized via bromination of 1-nitronaphthalene (using Br₂ in acetic acid).
• Coupling : The bromide reacts with 4-tert-butoxycarbonylaminophenylamine in the presence of CuI, L-proline, and K₃PO₄ in dimethylformamide (DMF) at 110°C.

Table 3: Ullmann Coupling Parameters

Parameter	Conditions	Yield	Reference
Catalyst	CuI, L-proline	65%
Base	K₃PO₄	–
Solvent	DMF, 110°C, 24 h	–

Buchwald-Hartwig Amination

This palladium-catalyzed method offers higher efficiency under milder conditions:

• Catalytic System : Pd₂(dba)₃ with Xantphos as a ligand.
• Reaction : 1-Nitro-2-bromonaphthalene and 4-tert-butoxycarbonylaminophenylamine react in toluene at 100°C with Cs₂CO₃ as the base.

Table 4: Buchwald-Hartwig Reaction Conditions

Parameter	Conditions	Yield	Reference
Catalyst	Pd₂(dba)₃, Xantphos	72%
Base	Cs₂CO₃	–
Solvent	Toluene, 100°C, 12 h	–

Challenges and Optimization

• Nitration Selectivity : Competing nitration at the 4-position of naphthalene may occur, necessitating careful control of temperature and stoichiometry.
• Boc Stability : The Boc group is susceptible to acidic conditions, requiring neutral or basic environments during coupling.
• Coupling Efficiency : Ullmann reactions often require high temperatures, whereas Buchwald-Hartwig offers better yields with palladium catalysts.

Q & A

Q. What analytical workflows detect trace degradation products in environmental samples?

• Methodological Answer : Combine SPE (C18 cartridges) with LC-MS/MS (MRM mode) for ppb-level detection. Internal standards (e.g., deuterated aminonaphthalenes) correct matrix effects .